Cas no 904523-76-8 (N-(2,5-dimethoxyphenyl)-2-4-(4-fluorophenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetamide)

• Product Name: N-(2,5-dimethoxyphenyl)-2-4-(4-fluorophenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetamide
• CAS No: 904523-76-8
• MF: C₂₀H₁₈FN₃O₅
• MW: 399.372428417206
• CID: 5981577
• PubChem ID: 7286870
• Update Time: 2025-10-29

N-(2,5-dimethoxyphenyl)-2-4-(4-fluorophenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(2,5-dimethoxyphenyl)-2-4-(4-fluorophenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetamide
• 1(2H)-Pyrazineacetamide, N-(2,5-dimethoxyphenyl)-4-(4-fluorophenyl)-3,4-dihydro-2,3-dioxo-
• 904523-76-8
• N-(2,5-dimethoxyphenyl)-2-[4-(4-fluorophenyl)-2,3-dioxopyrazin-1-yl]acetamide
• CHEMBL1453593
• N-(2,5-dimethoxyphenyl)-2-(4-(4-fluorophenyl)-2,3-dioxo-3,4-dihydropyrazin-1(2H)-yl)acetamide
• AKOS001913288
• E209-0862
• HMS1860F07
• NCGC00121074-01
• F2580-1328

• Inchi： 1S/C20H18FN3O5/c1-28-15-7-8-17(29-2)16(11-15)22-18(25)12-23-9-10-24(20(27)19(23)26)14-5-3-13(21)4-6-14/h3-11H,12H2,1-2H3,(H,22,25)
• InChI Key： OXQMHBJDLBEIFB-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC(NC2=CC(OC)=CC=C2OC)=O)C=CN(C2=CC=C(F)C=C2)C1=O

Computed Properties

• Exact Mass: 399.12304885g/mol
• Monoisotopic Mass: 399.12304885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 650
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 88.2Ų

Experimental Properties

• Density: 1.378±0.06 g/cm3(Predicted)
• pka: 12.08±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on N-(2,5-dimethoxyphenyl)-2-4-(4-fluorophenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetamide

Comprehensive Analysis of N-(2,5-dimethoxyphenyl)-2-4-(4-fluorophenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetamide (CAS No. 904523-76-8)

The compound N-(2,5-dimethoxyphenyl)-2-4-(4-fluorophenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetamide, identified by its CAS No. 904523-76-8, is a sophisticated organic molecule with significant potential in pharmaceutical and biochemical research. Its complex structure, featuring a tetrahydropyrazine core and fluorophenyl moiety, has garnered attention for its unique properties and applications. This article delves into its molecular characteristics, synthesis pathways, and emerging relevance in modern science.

One of the most searched questions regarding this compound revolves around its synthetic methodology. Researchers often inquire about efficient routes to produce N-(2,5-dimethoxyphenyl)-2-4-(4-fluorophenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetamide, with a focus on yield optimization and purity. Recent advancements in green chemistry have introduced catalytic methods that reduce waste and energy consumption, aligning with the global push for sustainable practices. The incorporation of a fluorophenyl group further enhances its reactivity, making it a candidate for targeted drug design.

Another trending topic is the compound's potential role in medicinal chemistry. The tetrahydropyrazine scaffold is known for its bioactivity, particularly in modulating enzyme interactions. Users frequently search for its pharmacokinetic properties, such as absorption and metabolism, which are critical for drug development. Preliminary studies suggest that the dimethoxyphenyl segment may contribute to improved solubility, addressing a common challenge in formulation science.

From an analytical perspective, CAS No. 904523-76-8 is often discussed in the context of spectroscopic characterization. Techniques like NMR and mass spectrometry are essential for verifying its structure and purity. Online queries highlight the need for reference spectra and fragmentation patterns, underscoring the demand for accessible data in research communities. The compound's dioxo functionality also presents interesting opportunities for derivatization, a subject of growing interest in material science.

In the realm of computational chemistry, N-(2,5-dimethoxyphenyl)-2-4-(4-fluorophenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetamide has been modeled to predict its binding affinities and electronic properties. Searches for molecular docking simulations with this compound have surged, reflecting its potential as a ligand for therapeutic targets. The fluorine atom in its structure is particularly noteworthy, as it often enhances binding specificity and metabolic stability in drug candidates.

Beyond its scientific applications, the compound's nomenclature itself is a frequent search topic. Users seek clarity on the IUPAC naming conventions for such complex molecules, especially the rationale behind the tetrahydropyrazin-1-ylacetamide suffix. Educational platforms and forums often feature discussions on breaking down its name to understand its structural components, making it a valuable case study for chemistry students.

Looking ahead, CAS No. 904523-76-8 exemplifies the intersection of innovation and interdisciplinary research. Its versatility—from synthetic challenges to therapeutic potential—positions it as a compound of enduring interest. As the scientific community continues to explore its capabilities, this molecule is poised to contribute to breakthroughs in both organic synthesis and biomedical applications.